2-phenyl-N-[(thiophen-3-yl)methyl]ethane-1-sulfonamide

• IUPAC Name: 2-phenyl-N-(thiophen-3-ylmethyl)ethanesulfonamide
• InChI: InChI=1S/C13H15NO2S2/c15-18(16,14-10-13-6-8-17-11-13)9-7-12-4-2-1-3-5-12/h1-6,8,11,14H,7,9-10H2
• InChI Key: DMDNTLFKHARTRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCS(=O)(=O)NCC2=CSC=C2
• Molecular Formula: C13H15NO2S2
• Molecular Weight: 281.4 g/mol
• CAS No.: 1060353-04-9

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and bonding of its atoms. The phenyl and thiophen-3-yl groups are both aromatic, meaning they contain delocalized electrons that contribute to their stability. The sulfonamide group is a functional group commonly found in organic chemistry, known for its ability to form stable hydrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific positioning and interaction of its functional groups. The phenyl and thiophen-3-yl groups might participate in electrophilic aromatic substitution reactions, while the sulfonamide group could engage in a variety of reactions, including hydrolysis and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings might increase its stability and affect its solubility in various solvents. The sulfonamide group could influence its acidity and reactivity.

Mechanism of Action

Target of Action

Sulfonamides, a group of compounds that contain the structure so2nh2, are known to have broad biological properties .

Mode of Action

It’s worth noting that sulfonamides generally work by inhibiting the growth of bacteria by preventing the synthesis of folic acid, which is essential for their growth .

Biochemical Pathways

It’s known that sulfonamides interfere with the enzymatic conversion of para-aminobenzoic acid (paba) to folic acid, a crucial step in bacterial dna synthesis .

Result of Action

As a sulfonamide, it’s likely to inhibit bacterial growth by preventing the synthesis of folic acid .

Advantages and Limitations for Lab Experiments

The use of 2-phenyl-N-[(thiophen-3-yl)methyl]ethane-1-sulfonamide in lab experiments has several advantages. This compound is a relatively inexpensive compound and is readily available. It is also easy to use and has a wide range of applications. However, there are some limitations to the use of this compound in lab experiments. This compound is not very stable and can degrade over time. It is also not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential for future directions of 2-phenyl-N-[(thiophen-3-yl)methyl]ethane-1-sulfonamide is vast. This compound has been found to possess a wide range of biochemical and physiological effects, and has been used in various research applications. Future research could focus on the development of new methods for synthesizing this compound, as well as on the development of new applications for this compound in the scientific research field. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential therapeutic effects. Finally, research could be conducted to explore the potential for this compound to be used in the treatment of various diseases and conditions.

Synthesis Methods

2-phenyl-N-[(thiophen-3-yl)methyl]ethane-1-sulfonamide can be synthesized in two main ways. The first method is the direct synthesis of this compound from the reaction of thiophenol with ethanesulfonyl chloride in the presence of a base such as sodium hydroxide. The second method is the synthesis of this compound from the reaction of phenylacetic acid with thiophenol in the presence of a base such as sodium hydroxide. Both methods have been found to be effective in producing this compound.

Scientific Research Applications

2-phenyl-N-[(thiophen-3-yl)methyl]ethane-1-sulfonamide has been used in a variety of scientific research applications. It has been used in the study of the effects of oxidative stress on cells and tissues, as well as in the study of the effects of drugs on the central nervous system. This compound has also been used in the study of the effects of inflammation on cells and tissues, as well as in the study of the effects of toxins on cells and tissues.